Cas no 40133-14-0 (5-(4-Chlorophenyl)thiophene-2-carboxylic acid)

• Product Name: 5-(4-Chlorophenyl)thiophene-2-carboxylic acid
• CAS No: 40133-14-0
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• MDL: MFCD00206435
• CID: 330232
• PubChem ID: 613486
• Update Time: 2025-09-23

5-(4-Chlorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-2-Thiophenecarboxylic acid
• C11H7ClO2S
• AKOS000352544
• 5-(4-Chlorophenyl)thiophene-2-carboxylicacid
• 5-(4-Chlorophenyl)-2-thiophenecarboxylic acid #
• Z57033941
• CS-0206166
• DTXSID20346593
• EN300-11100
• 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-
• AB00728669-03
• BB 0222902
• 5-(4-chloro-phenyl)-thiophene-2-carboxylic acid
• BS-13998
• AT23719
• 40133-14-0
• MFCD00206435
• AB00728669-01
• SCHEMBL1144473
• FT-0761528
• NCGC00323116-01
• 5-(4-chlorophenyl)-thiophene-2-carboxylic acid
• DB-069951
• STK894704
• BBL021986

• MDL： MFCD00206435
• Inchi： 1S/C11H7ClO2S/c12-8-3-1-7(2-4-8)9-5-6-10(15-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： GWLCYLPZQKOCTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(=O)O)S1

Computed Properties

• Exact Mass: 237.986
• Monoisotopic Mass: 237.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 254 ºC
• Boiling Point: 418.7℃/760mmHg
• Flash Point: 207.0±25.9 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Chlorophenyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids